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Compound of Interest |

Compound Name: 3,5-Diphenylpyridine
CAS No.: 92-07-9
Cat. No.: B1211105
Get Quote
. J

This guide provides an in-depth analysis of the spectroscopic data for 3,5-diphenylpyridine, a
key heterocyclic scaffold of interest to researchers in medicinal chemistry and materials
science. The structural elucidation of such molecules is paramount for confirming identity,
purity, and for understanding their electronic and conformational properties. This document
synthesizes predicted spectroscopic data based on established principles and data from
analogous compounds, offering a robust reference for laboratory work.

Molecular Structure and Spectroscopic Overview

3,5-Diphenylpyridine possesses a Czv symmetry axis, which significantly influences its
spectroscopic characteristics. The two phenyl groups at the 3 and 5 positions of the pyridine
ring are the dominant features, and their electronic interplay with the nitrogenous heterocycle
dictates the chemical shifts in Nuclear Magnetic Resonance (NMR) spectroscopy, the
vibrational modes in Infrared (IR) spectroscopy, and the fragmentation patterns in Mass
Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules
in solution. For 3,5-diphenylpyridine, both *H and 3C NMR provide a detailed map of the
molecular framework.

'H NMR Spectroscopy: A Proton's Perspective

Experimental Protocol: A tH NMR spectrum would be acquired on a 400 MHz or higher field
spectrometer using deuterated chloroform (CDCIs) as the solvent and tetramethylsilane (TMS)
as an internal standard.

Predicted *H NMR Data:

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
~8.85 d 2H H-2, H-6 (Pyridine)
~7.95 t 1H H-4 (Pyridine)
~7.65 d 4H H-2', H-6' (Phenyl)
~7.50 t 4H H-3', H-5' (Phenyl)
~7.42 t 2H H-4' (Phenyl)

Interpretation:

The symmetry of the molecule results in a simplified *H NMR spectrum. The two protons at the
2 and 6 positions of the pyridine ring (H-2, H-6) are chemically equivalent and are expected to
appear as a doublet in the most downfield region due to the deshielding effect of the nitrogen
atom. The proton at the 4-position (H-4) will appear as a triplet, being coupled to the two
equivalent H-2/H-6 protons.

The protons of the two phenyl rings will also exhibit symmetry. The ortho-protons (H-2', H-6")
will appear as a doublet, the meta-protons (H-3', H-5') as a triplet, and the para-proton (H-4') as
a triplet. The exact chemical shifts are influenced by the electronic effect of the pyridine ring.

13C NMR Spectroscopy: The Carbon Backbone
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Experimental Protocol: A 33C NMR spectrum would be recorded at 100 or 125 MHz in CDCls
with TMS as the internal standard.

Predicted 3C NMR Data:

Chemical Shift (6, ppm) Assignment
~149.5 C-2, C-6 (Pyridine)
~138.0 C-3, C-5 (Pyridine)
~135.0 C-4 (Pyridine)
~137.5 C-1' (Phenyl)
~129.0 C-3', C-5' (Phenyl)
~128.5 C-4' (Phenyl)
~127.0 C-2', C-6' (Phenyl)
Interpretation:

Due to the molecule's symmetry, only seven distinct carbon signals are expected. The carbons
of the pyridine ring are deshielded by the nitrogen atom, with C-2 and C-6 appearing at the
lowest field. The quaternary carbons (C-3, C-5, and C-1") will also be clearly identifiable. The
chemical shifts of the phenyl ring carbons are in the typical aromatic region.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

Experimental Protocol: An IR spectrum would be obtained using a Fourier-Transform Infrared
(FTIR) spectrometer, with the sample prepared as a KBr pellet or a thin film.

Predicted IR Absorption Bands:
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Wavenumber (cm~?) Intensity Assignment
3100-3000 Medium Aromatic C-H stretch

C=C and C=N stretching
1600-1580 Strong o )

(Pyridine ring)

Aromatic C=C stretching
1500-1400 Strong )

(Phenyl rings)

C-H out-of-plane bending
760-740 Strong ]

(monosubstituted benzene)
700-680 Strong Pyridine ring bending

Interpretation:

The IR spectrum of 3,5-diphenylpyridine is expected to be dominated by absorptions
characteristic of the aromatic rings. The C-H stretching vibrations of both the pyridine and
phenyl rings will appear above 3000 cm~1. The stretching vibrations of the C=C and C=N
bonds within the pyridine ring will give rise to strong bands in the 1600-1580 cm~1 region. The
characteristic C=C stretching of the phenyl rings will be observed between 1500 and 1400
cm~1, Strong absorptions in the fingerprint region, particularly the C-H out-of-plane bending for
the monosubstituted phenyl rings and the pyridine ring bending modes, are highly diagnostic.

Mass Spectrometry: Molecular Weight and
Fragmentation

Experimental Protocol: A mass spectrum would be acquired using an electron ionization (EI)
source. The molecular ion and its fragmentation pattern provide crucial information about the
molecular weight and structural stability.

Predicted Mass Spectrometry Data:
e Molecular lon (M+): m/z = 231.11[1]

e Formula: C17H13N[1]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1211105/docs?utm_src=pdf-body#spectroscopic-signature-of-3-5-diphenylpyridine-a-technical-guide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C92079&Units=CAL&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C92079&Units=CAL&Mask=2000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Fragmentation Analysis:

Upon electron ionization, 3,5-diphenylpyridine will form a stable molecular ion at m/z 231,
which is expected to be the base peak due to the stability of the aromatic system. The primary
fragmentation pathways are predicted to involve the loss of fragments from the pyridine or

[M - H]*
m/z = 230
- H'

[C17H13N]* \ - HCN [M - HCNJ*+
m/z = 231 (Molecular Ionu m/z = 204
-C\HSN-A
[CeHs]*
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Click to download full resolution via product page

phenyl rings.

Figure 1: Predicted key fragmentation pathways of 3,5-diphenylpyridine.
Plausible Fragmentation Pathways:
o Loss of a Hydrogen Radical (He): Formation of a stable [M-H]* ion at m/z 230.

e Loss of Hydrogen Cyanide (HCN): A common fragmentation for pyridine-containing
compounds, leading to a fragment at m/z 204.

o Cleavage of the Phenyl Group: Formation of the phenyl cation at m/z 77.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive and technically sound
basis for the identification and characterization of 3,5-diphenylpyridine. The predicted NMR,
IR, and MS data are rooted in the fundamental principles of spectroscopy and are corroborated
by experimental data from structurally similar molecules. This guide serves as a valuable
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resource for researchers, enabling them to confidently interpret their experimental findings and
advance their work in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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